1(3H)-Isobenzofuranone, 4,7-dimethyl-

Specification

• CAS No.: 54598-91-3
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 4,7-dimethyl-3H-2-benzofuran-1-one
• Standard InChI: InChI=1S/C10H10O2/c1-6-3-4-7(2)9-8(6)5-12-10(9)11/h3-4H,5H2,1-2H3
• Standard InChI Key: JNXGHQDZQVYCKB-UHFFFAOYSA-N
• SMILES: CC1=C2COC(=O)C2=C(C=C1)C
• Canonical SMILES: CC1=C2COC(=O)C2=C(C=C1)C

Introduction

Chemical Identity and Structural Characteristics

Basic Identification

4,7-Dimethyl-3H-isobenzofuran-1-one is a substituted isobenzofuranone with two methyl groups at positions 4 and 7. The compound is characterized by the following properties:

Parameter	Value
CAS Registry Number	54598-91-3
Molecular Formula	C10H10O2
Molecular Weight	162.18 g/mol
Creation Date (PubChem)	March 27, 2005
Modification Date (PubChem)	March 1, 2025

The compound is formally identified in chemical databases with various synonyms that reflect its structural features and naming conventions.

Nomenclature and Synonyms

The compound is known by several names in scientific literature and chemical databases:

Synonyms
1(3H)-Isobenzofuranone, 4,7-dimethyl-
4,7-dimethyl-3H-2-benzofuran-1-one
4,7-Dimethylisobenzofuran-1(3H)-one
4,7-Dimethylphthalide
1,3-2H-Isobenzofuran0ne, 4,7-dimethyl-

These nomenclature variations represent the same molecular entity but reflect different chemical naming conventions and systems.

Structural Representation

The structure of 4,7-Dimethyl-3H-isobenzofuran-1-one consists of a benzene ring fused with a lactone ring (five-membered ring containing oxygen), with methyl substituents at positions 4 and 7. This structural arrangement contributes to the compound's chemical behavior and reactivity patterns.

Structural Identifiers	Value
IUPAC Name	4,7-dimethyl-3H-2-benzofuran-1-one
InChI	InChI=1S/C10H10O2/c1-6-3-4-7(2)9-8(6)5-12-10(9)11/h3-4H,5H2,1-2H3
InChIKey	JNXGHQDZQVYCKB-UHFFFAOYSA-N
SMILES	CC1=C2COC(=O)C2=C(C=C1)C

Physical and Chemical Properties

Physical Properties

While specific experimental data on the physical properties of 4,7-Dimethyl-3H-isobenzofuran-1-one is limited in the provided resources, some information can be inferred from related compounds in the isobenzofuranone family:

Property	Value
Physical State	Liquid (at standard conditions)
Appearance	Not specifically reported, likely colorless to pale yellow based on similar compounds

It should be noted that supplier information from commercial sources indicates the compound is available as a liquid with 99% purity for research and commercial applications.

Applications and Uses

Industrial Applications

According to supplier information, 4,7-Dimethyl-3H-isobenzofuran-1-one serves as an important fine chemical intermediate with multiple industrial applications:

Application Category	Specific Uses
Agricultural	Precursor for pesticide synthesis
Pharmaceutical	Intermediate in medicinal chemistry
Materials Science	Component in polymer monomer production
Surface Chemistry	Precursor for surfactant synthesis

The compound's utility as a chemical building block appears to be its primary value in industrial contexts.

Supplier	Reported Purity	Minimum Order
Chemlyte Solutions	99.0%	100 Gram
SAGECHEM LIMITED	98%	Not specified
Zibo Hangyu Biotechnology Development Co., Ltd	99%	Not specified
Weifang Yangxu Group Co., Ltd	99%	1 Milligram

This commercial availability indicates established synthetic routes for industrial-scale production of the compound.

Structural Relationship to Other Compounds

Related Compounds

4,7-Dimethyl-3H-isobenzofuran-1-one belongs to a larger family of compounds with similar structural features:

Related Compound	CAS Number	Relationship
5,7-dimethyl-3H-2-benzofuran-1-one	54401-64-8	Positional isomer
7-hydroxy-4,6-dimethyl-3H-isobenzofuran-1-one	10088-77-4	Hydroxylated derivative
4,7-Dimethylbenzofuran	28715-26-6	Lacks lactone functionality

These structural relationships are important for understanding structure-activity relationships and for synthetic planning.